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Compound of Interest

Compound Name: Ethyl 4-bromo-2-fluorobenzoate

Cat. No.: B1322106

This guide provides critical safety, handling, and disposal information for Ethyl 4-bromo-2-
fluorobenzoate (CAS No. 474709-71-2), tailored for researchers, scientists, and professionals

in drug development. Adherence to these protocols is essential for ensuring laboratory safety
and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

Ethyl 4-bromo-2-fluorobenzoate is classified as a hazardous substance that can cause skin,
eye, and respiratory irritation.[1][2] A thorough risk assessment should be conducted before
handling. The following table summarizes the required personal protective equipment.
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Protection Type

Equipment Specification

Standards

Eye and Face Protection

Chemical splash-resistant
safety glasses or goggles with
side protection. A face shield
may be necessary for larger
guantities or when splashing is

likely.

OSHA 29 CFR 1910.133 or EU
EN166.[1][3]

Hand Protection

Chemically resistant gloves.
Gloves must be inspected
before use and disposed of

properly after handling.

Consult glove manufacturer's

specifications for compatibility.

Skin and Body Protection

Impervious clothing, such as a
lab coat, and long-sleeved
clothing.[2][4]

Select based on the
concentration and amount of

the substance being handled.

Respiratory Protection

Use in a well-ventilated area or
with local exhaust ventilation.
[1] If ventilation is inadequate,
use a NIOSH/MSHA or
European Standard EN 149
approved respirator.[2][3]

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[3]

Operational Plan: Step-by-Step Handling

Procedures

e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible.[3]

o Work in a well-ventilated area, preferably within a chemical fume hood.[1]

o Assemble all necessary equipment and reagents before handling the chemical.

o Inspect all PPE for integrity before use.
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e Handling:

o

Avoid contact with skin, eyes, and clothing.[1]

[¢]

Avoid breathing vapors, mist, or gas.[3][4]

[¢]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][4]

[e]

Keep the container tightly closed when not in use.[2][3]
e Storage:

o Store in a cool, dry, and well-ventilated place.[2]

o Keep containers tightly closed.[2][3]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.

[2](5]

Disposal Plan: Step-by-Step Waste Management

o Waste Identification: Ethyl 4-bromo-2-fluorobenzoate and its containers are considered
hazardous waste.[2][4]

e Collection:

o Collect surplus and non-recyclable solutions in a suitable, labeled, and closed container
for disposal.[4]

o Do not dispose of the chemical down the drain.[1][4]
» Disposal:
o Dispose of hazardous waste through a licensed disposal company.[4]
o Follow all local, state, and federal regulations for hazardous waste disposal.

o Contaminated gloves and other disposable PPE should be disposed of as hazardous
waste.[4]
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Emergency Procedures

Exposure Scenario

First Aid Measures

In case of eye contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical
attention.[2][3]

In case of skin contact

Wash off immediately with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical
attention.[2][3]

Remove the person to fresh air. If not breathing,

If inhaled give artificial respiration. If breathing is difficult,
give oxygen. Seek medical attention.[2][3]
Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

If swallowed

mouth with water and drink plenty of water.

Seek medical attention.[3][4]

Spill Response Workflow

The following diagram outlines the logical steps for responding to a chemical spill of Ethyl 4-

bromo-2-fluorobenzoate.

© 2025 BenchChem. All rights reserved.

a4/7 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11365~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:02:30~~Ethyl%204-bromobenzoate~~
https://pim-resources.coleparmer.com/sds/02622.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11365~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:02:30~~Ethyl%204-bromobenzoate~~
https://pim-resources.coleparmer.com/sds/02622.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11365~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:02:30~~Ethyl%204-bromobenzoate~~
https://pim-resources.coleparmer.com/sds/02622.pdf
https://pim-resources.coleparmer.com/sds/02622.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1769862093_ETHYL-4-BROMOBENZOATE-CASNO-5798-75-4-MSDS.pdf
https://www.benchchem.com/product/b1322106?utm_src=pdf-body
https://www.benchchem.com/product/b1322106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Evacuate Immediate Area

l

Alert Others & Cordon Off Area

l

Don Appropriate PPE

@Spill with Inert Absorb@

l

Collect Absorbed Material into a Labeled, Closed Container

'

Decontaminate the Spill Area

Dispose of Waste as Hazardous

Report the Incident

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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